Cas no 1258517-59-7 (Deacetylorientalide)

• Product Name: Deacetylorientalide
• CAS No: 1258517-59-7
• MF: C₁₉H₂₂O₇
• MW: 362.373786449432
• CID: 4670348
• PubChem ID: 23815409
• Update Time: 2025-07-09

Deacetylorientalide Chemical and Physical Properties

Names and Identifiers

• Deacetylorientalide
• MEGxp0_001234
• AKOS040761579
• ACon1_001022
• DTXSID601347740
• CS-0149436
• HY-N8958
• [(3aS,4S,5S,6E,10Z,11aR)-6-formyl-5-hydroxy-10-(hydroxymethyl)-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 2-methylprop-2-enoate
• NCGC00380470-01
• 1258517-59-7

• Inchi： 1S/C19H22O7/c1-10(2)18(23)26-17-15-11(3)19(24)25-14(15)7-12(8-20)5-4-6-13(9-21)16(17)22/h6-7,9,14-17,20,22H,1,3-5,8H2,2H3/b12-7-,13-6-/t14-,15+,16+,17+/m1/s1
• InChI Key： HQPSNGXRJBMMAL-WHZRINGVSA-N
• SMILES： O1C(C(=C)[C@H]2[C@H]1C=C(CO)CCC=C(C=O)[C@@H]([C@H]2OC(C(=C)C)=O)O)=O |c:7,t:13|

Computed Properties

• Exact Mass: 362.13655304g/mol
• Monoisotopic Mass: 362.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 0.9

Experimental Properties

• Color/Form: Powder

Deacetylorientalide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Deacetylorientalide

Research Brief on Deacetylorientalide (CAS: 1258517-59-7): Recent Advances and Therapeutic Potential

Deacetylorientalide (CAS: 1258517-59-7), a naturally occurring sesquiterpene lactone, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This compound, derived from traditional medicinal plants, exhibits a range of bioactivities, including anti-inflammatory, anti-cancer, and immunomodulatory effects. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic potential in various disease models. This research brief aims to provide a comprehensive overview of the latest findings related to Deacetylorientalide, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of Deacetylorientalide is the elucidation of its mechanism of action in cancer cells. Recent in vitro and in vivo studies have demonstrated that this compound induces apoptosis in multiple cancer cell lines, including breast, lung, and colon cancers, through the modulation of key signaling pathways such as NF-κB and MAPK. Additionally, Deacetylorientalide has been shown to inhibit tumor angiogenesis, further underscoring its potential as an anti-cancer agent. These findings have spurred interest in the development of Deacetylorientalide derivatives with enhanced bioavailability and potency, as well as in the exploration of combination therapies with existing chemotherapeutic agents.

Another area of active research is the anti-inflammatory properties of Deacetylorientalide. Recent studies have revealed that this compound can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the activation of inflammatory signaling pathways. This has led to investigations into its potential use in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the immunomodulatory effects of Deacetylorientalide have been explored in the context of autoimmune disorders, with preliminary results suggesting its ability to restore immune homeostasis.

In terms of chemical synthesis, recent efforts have focused on improving the yield and scalability of Deacetylorientalide production. Advances in synthetic methodologies, including asymmetric synthesis and biocatalytic approaches, have enabled the efficient preparation of this compound and its analogs. These developments are critical for facilitating further pharmacological studies and clinical translation. Additionally, structure-activity relationship (SAR) studies have identified key functional groups responsible for the bioactivity of Deacetylorientalide, providing valuable insights for the design of next-generation derivatives.

Despite these promising advancements, several challenges remain in the development of Deacetylorientalide as a therapeutic agent. Issues such as poor solubility, limited bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Moreover, the safety profile of Deacetylorientalide in humans remains to be fully elucidated, necessitating rigorous preclinical and clinical evaluations.

In conclusion, Deacetylorientalide (CAS: 1258517-59-7) represents a promising candidate for drug development, with its diverse pharmacological activities and potential applications in cancer and inflammatory diseases. Recent research has significantly advanced our understanding of its mechanisms of action and has paved the way for the development of optimized derivatives and formulations. However, further studies are required to address the existing challenges and to fully realize the therapeutic potential of this compound. This research brief underscores the importance of continued investigation into Deacetylorientalide and highlights its potential to contribute to the advancement of chemical biology and medicinal chemistry.